1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride

• IUPAC Name: 1,1-dioxo-1,4-thiazinane-4-sulfonyl fluoride
• InChI: InChI=1S/C4H8FNO4S2/c5-12(9,10)6-1-3-11(7,8)4-2-6/h1-4H2
• InChI Key: BUYGVCAKKPWGAC-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1S(=O)(=O)F
• Molecular Formula: C4H8FNO4S2
• Molecular Weight: 217.2 g/mol

Description

1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride is a highly reactive and versatile compound that has been used in a variety of scientific applications. It is a colorless, water-soluble, organic compound with a molecular weight of 182.2 g/mol. It is a strong nucleophile and can be used in a variety of reactions. It is also used in the synthesis of other compounds and in the production of a number of drugs.

Mechanism of Action

1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride is a highly reactive compound and can act as a nucleophile in a variety of reactions. In the synthesis of peptides, for example, it can react with the carboxyl group of an amino acid to form an amide bond. In the synthesis of polymers, it can react with the hydroxyl group of a monomer to form a covalent bond. In the production of drugs, it can act as a catalyst in the formation of a drug molecule.
Biochemical and Physiological Effects
1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride has been shown to have a number of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain bacteria and fungi, as well as to have an anti-inflammatory effect. It has also been shown to have an effect on the metabolism of certain drugs, as well as to have an effect on the production of certain hormones.

Advantages and Limitations for Lab Experiments

1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride has a number of advantages and limitations for laboratory experiments. One advantage is that it is highly reactive and can be used in a variety of reactions. Additionally, it is water-soluble and non-toxic, making it safe to use in the laboratory. One limitation is that it is not very stable and can decompose over time, making it unsuitable for long-term experiments.

Future Directions

1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride has a number of potential future applications, including the development of new drugs, the synthesis of new polymers, and the synthesis of new enzymes. Additionally, it could be used in the development of new materials, such as photovoltaics and fuel cells. Furthermore, it could also be used in the synthesis of new catalysts, as well as in the development of new diagnostic tools. Finally, it could be used in the development of new methods for the synthesis of peptides and other organic molecules.

Synthesis Methods

1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride can be synthesized from a variety of starting materials, including thiomorpholine, dioxane, and sulfonyl fluoride. The reaction is typically carried out in a two-step process. In the first step, the thiomorpholine is reacted with dioxane in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces a sulfonamide intermediate, which is then reacted with sulfonyl fluoride in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product, 1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride.

Scientific Research Applications

1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl fluoride has been widely used in a variety of scientific research applications. It has been used in the synthesis of a number of compounds, including peptides, polymers, and other organic molecules. It has also been used in the production of a variety of drugs, such as anti-cancer agents and antibiotics. Additionally, it has been used in the synthesis of a number of enzymes, including proteases, glycosidases, and phosphatases.